Cas no 1354896-01-7 (5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid
• CAS No: 1354896-01-7
• MF: C₁₀H₆BrFN₂O₂
• MW: 285.069244861603
• CID: 5717428
• PubChem ID: 79020279
• Update Time: 2023-10-15

5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-BROMO-2-FLUOROPHENYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• AKOS017557568
• 1354896-01-7
• 5-(4-BROMO-2-FLUOROPHENYL)-1H-PYRAZOLE-3-CARBOXYLICACID
• EN300-768016
• 5-(4-Bromo-2-fluorophenyl)-1h-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H6BrFN2O2/c11-5-1-2-6(7(12)3-5)8-4-9(10(15)16)14-13-8/h1-4H,(H,13,14)(H,15,16)
• InChI Key： KMBUEMWPYVZZAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 283.95967g/mol
• Monoisotopic Mass: 283.95967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų